Norboletone

• CAS No.: 797-58-0
• Product Name: Norboletone
• Molecular Formula: C₂₁H₃₂O₂
• Molecular Weight: 316.5 g/mol
• IUPAC Name: (8R,9S,10R,13S,14S,17S)-13,17-diethyl-17-hydroxy-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C21H32O2/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,23)4-2/h13,16-19,23H,3-12H2,1-2H3/t16-,17+,18+,19-,20-,21-/m0/s1
• Standard InChIKey: FTBJKONNNSKOLX-XUDSTZEESA-N
• Isomeric SMILES: CC[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(CC)O)CCC4=CC(=O)CC[C@H]34
• SMILES: CCC12CCC3C(C1CCC2(CC)O)CCC4=CC(=O)CCC34
• Canonical SMILES: CCC12CCC3C(C1CCC2(CC)O)CCC4=CC(=O)CCC34
• Physical Description: Solid
• Description: Norbolethone is a DEA Schedule III controlled substance. Substances in the DEA Schedule III have a potential for abuse less than substances in Schedules I or II and abuse may lead to moderate or low physical dependence or high psychological dependence.; Norbolethone, also known as 13-ehdpo or genabol, belongs to the class of organic compounds known as gluco/mineralocorticoids, progestogins and derivatives. These are steroids with a structure based on a hydroxylated prostane moiety. Norbolethone is considered to be a practically insoluble (in water) and relatively neutral molecule. Norbolethone has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, norbolethone is primarily located in the membrane (predicted from logP) and cytoplasm.
• Synonyms: 13-EHDPO; 13-ethyl-17-hydroxy-18,19-dinor-17-pregn-4-en-20-yn-3-one; norbolethone
• Reference: [1]. SELYL, M. Prevention of indomethacin-induced intestinal ulcers by spironolactone and norbolethone. Canadian Journal of Physiology and Pharmacology, 1969, 47(12): 981-983[2]. Harry B, et al. Effects of an anabolic steroid (norbolethone) on the function of the isolated perfused rat liver. Biochemical Pharmacology, Vol. 20, pp. 1429-143
• PubChem Compound: 66255
• Last Modified: Nov 11 2021